Cas no 55496-69-0 (4-Chloro-7-methoxy-6-nitroquinazoline)

• Product Name: 4-Chloro-7-methoxy-6-nitroquinazoline
• CAS No: 55496-69-0
• MF: C₉H₆ClN₃O₃
• MW: 239.615240573883
• MDL: MFCD11869864
• CID: 1027807
• PubChem ID: 10490187
• Update Time: 2025-05-20

4-Chloro-7-methoxy-6-nitroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-methoxy-6-nitroquinazoline
• 4-Chloro-7-methoxy-6-nitroquizoline
• 4-chloro-7-methoxy-6-nitro-quinazoline
• MJFJWOAETHEGGW-UHFFFAOYSA-N
• SB13583
• BC256290
• AX8166566
• ST2405741
• MFCD11869864
• CS-13108
• SCHEMBL159761
• CS-B1283
• O11223
• A870177
• DTXSID70440792
• AMY7380
• 55496-69-0
• AKOS016001555
• SY027433
• DA-04915

• MDL： MFCD11869864
• Inchi： 1S/C9H6ClN3O3/c1-16-8-3-6-5(2-7(8)13(14)15)9(10)12-4-11-6/h2-4H,1H3
• InChI Key： MJFJWOAETHEGGW-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NC=N1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.00988
• Monoisotopic Mass: 239.0097688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 2.3

Experimental Properties

• PSA: 78.15

4-Chloro-7-methoxy-6-nitroquinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-7-methoxy-6-nitroquinazoline

4-Chloro-7-methoxy-6-nitroquinazoline (CAS No: 55496-69-0)

4-Chloro-7-methoxy-6-nitroquinazoline, also known by its CAS number 55496-69-0, is a highly specialized organic compound belonging to the quinazoline family of heterocyclic compounds. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmacology, material science, and chemical synthesis. The molecule consists of a quinazoline core with substituents at positions 4, 6, and 7, specifically a chlorine atom at position 4, a nitro group at position 6, and a methoxy group at position 7. These substituents contribute to the compound's distinct chemical behavior and reactivity.

The synthesis of 4-Chloro-7-methoxy-6-nitroquinazoline involves multi-step organic reactions, often utilizing advanced techniques such as nucleophilic aromatic substitution, oxidation, and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, aiming to reduce environmental impact while maintaining high efficiency in the synthesis process.

In terms of pharmacological applications, 4-Chloro-7-methoxy-6-nitroquinazoline has shown promising results in preliminary biological assays. The compound exhibits selective activity against certain enzymes and cellular pathways, making it a potential candidate for drug development. For instance, studies have indicated that this compound may possess anti-inflammatory properties due to its ability to inhibit cyclooxygenase enzymes. Additionally, its nitro group contributes to potential anti-cancer activity by inducing oxidative stress in cancer cells.

The methoxy group at position 7 plays a crucial role in modulating the compound's solubility and bioavailability. This substituent enhances the molecule's ability to cross cellular membranes, which is essential for its pharmacokinetic profile. Furthermore, the chlorine atom at position 4 contributes to the compound's stability and electronic properties, making it more suitable for use in biological systems.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular modeling of 4-Chloro-7-methoxy-6-nitroquinazoline. These studies have provided insights into the compound's interaction with target proteins and enzymes at the molecular level. For example, molecular docking simulations have revealed that the compound can bind effectively to certain receptor sites, suggesting its potential as a lead molecule in drug discovery.

In addition to its pharmacological applications, 4-Chloro-7-methoxy-6-nitroquinazoline has also been explored for its role in material science. The quinazoline core is known for its aromaticity and conjugation properties, which make it suitable for use in organic electronics and optoelectronic devices. Researchers are investigating how the substituents on this compound can be tailored to enhance its electronic properties further.

The study of quinazoline derivatives, including 4-Chloro-7-methoxy-6-nitroquinazoline, continues to be an active area of research due to their diverse applications across multiple disciplines. As new synthetic methods are developed and novel biological activities are discovered, this compound is expected to play an increasingly important role in both academic research and industrial applications.